5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 5-chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C15H15ClN6/c1-11-2-3-14(20-19-11)21-4-6-22(7-5-21)15-13(16)8-12(9-17)10-18-15/h2-3,8,10H,4-7H2,1H3
• InChI Key: DEQHNOKHTNEOBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCN(CC2)C3=C(C=C(C=N3)C#N)Cl
• Molecular Formula: C15H15ClN6
• Molecular Weight: 314.77 g/mol

Description

5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile, also known as Compound A, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been found to have promising effects in the treatment of a variety of diseases, including cancer, inflammation, and neurological disorders. In

Mechanism of Action

The mechanism of action of 5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A is not fully understood, but it is believed to involve the inhibition of various signaling pathways in cells. Specifically, 5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A has been found to inhibit the Akt/mTOR pathway, which is involved in cell growth and survival. In addition, 5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A has been found to inhibit the NF-κB pathway, which is involved in inflammation and immune response. By inhibiting these pathways, 5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A is able to induce apoptosis in cancer cells and reduce inflammation in inflammatory diseases.
Biochemical and Physiological Effects:
5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A has been found to have a variety of biochemical and physiological effects. In cancer cells, 5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A has been found to induce apoptosis through the activation of caspase-3 and the cleavage of PARP. In addition, 5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A has been found to inhibit cell proliferation and migration. In inflammatory diseases, 5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A has been found to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. In neurological disorders, 5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A has been found to protect neurons from oxidative stress and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A in lab experiments is its specificity for certain signaling pathways, which allows for targeted inhibition of these pathways. In addition, 5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A has been found to have low toxicity in vitro and in vivo. However, one limitation of using 5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A. One direction is to further investigate its mechanism of action, particularly its effects on other signaling pathways. Another direction is to explore its potential as a treatment for other diseases, such as autoimmune diseases and metabolic disorders. Finally, research could focus on developing more efficient methods for synthesizing 5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A and improving its solubility in aqueous solutions.
Conclusion:
5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A is a novel small molecule that has shown promising effects in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Its specificity for certain signaling pathways and low toxicity make it a promising candidate for further research and development. However, more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A involves a multi-step process that begins with the reaction of 2-chloronicotinic acid with sodium hydroxide to form 2-chloronicotinic acid sodium salt. This salt is then reacted with 3-aminopyridine to form 5-chloro-6-(3-pyridyl)pyridine-3-carbonitrile. The final step involves the reaction of 5-chloro-6-(3-pyridyl)pyridine-3-carbonitrile with 6-methyl-3-pyridazinecarboxylic acid and piperazine to form 5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A.

Scientific Research Applications

5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A has been extensively studied for its potential therapeutic applications. In cancer research, 5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A has been found to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, 5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A has been found to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Furthermore, 5-Chloro-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile A has been shown to have neuroprotective effects, making it a potential treatment for neurological disorders such as Alzheimer's disease.